Cas no 186553-78-6 (1H-Indole-3-carbonitrile,2-[2-(dimethylamino)-5-hydroxy-3-benzofuranyl]-6-methoxy-1-phenyl-)

• Product Name: 1H-Indole-3-carbonitrile,2-[2-(dimethylamino)-5-hydroxy-3-benzofuranyl]-6-methoxy-1-phenyl-
• CAS No: 186553-78-6
• MF: C₂₆H₂₁N₃O₃
• MW: 423.463246107101
• CID: 114853
• Update Time: 2024-01-24

1H-Indole-3-carbonitrile,2-[2-(dimethylamino)-5-hydroxy-3-benzofuranyl]-6-methoxy-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-carbonitrile,2-[2-(dimethylamino)-5-hydroxy-3-benzofuranyl]-6-methoxy-1-phenyl-
• 1H-Indole-3-carbonitrile, 2-[2-(dimethylamino)-5-hydroxy-3-benzofuranyl]-6-methoxy-1-phenyl-

• Inchi： 1S/C26H21N3O3/c1-28(2)26-24(20-13-17(30)9-12-23(20)32-26)25-21(15-27)19-11-10-18(31-3)14-22(19)29(25)16-7-5-4-6-8-16/h4-14,30H,1-3H3
• InChI Key： PWEWDUWQIJULBW-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)C2=C(C=CC(OC)=C2)C(C#N)=C1C1C2=CC(O)=CC=C2OC=1N(C)C

Computed Properties

• Exact Mass: 423.15843
• Monoisotopic Mass: 423.158
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6A^2

Experimental Properties

• PSA: 74.56

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles